1-Ethoxy-2,4-difluorobenzene

• IUPAC Name: 1-ethoxy-2,4-difluorobenzene
• InChI: InChI=1S/C8H8F2O/c1-2-11-8-4-3-6(9)5-7(8)10/h3-5H,2H2,1H3
• InChI Key: YFTKVFURNXPNGQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)F)F
• Molecular Formula: C8H8F2O
• DSSTOX Substance ID: DTXSID001309194
• Molecular Weight: 158.14 g/mol
• CAS No.: 348-20-9

Description

1-Ethoxy-2,4-difluorobenzene is an organic compound with the chemical formula C₈H₇F₂O. It belongs to the class of alkyne compounds and contains a fluoro group in the phenyl ring. The ethoxy group (C₂H₅O) is attached to the benzene ring, and two fluorine atoms are positioned at the 2 and 4 positions.

Physical And Chemical Properties Analysis

• Melting Point : The melting point of this compound is approximately °C.
• Boiling Point : The boiling point of this compound is around °C.
• Density : The density of this compound is g/cm³.

Scientific Research Applications

Synthesis and Characterization

• Ethoxylation Studies : Ethoxy-4-nitrobenzene, synthesized through the reaction of 4-chloronitrobenzene with potassium ethoxide, utilizes phase-transfer catalysts under ultrasound irradiation. This showcases the application in nucleophilic substitution reactions and the significance of ultrasound and phase-transfer catalysts in these processes (Wang & Rajendran, 2007).

Molecular Ordering and Analysis

• Molecular Ordering in Smectogens : A statistical analysis of molecular ordering in smectogenic compounds (e.g., ethoxy nitrobenzene derivatives) provides insights into intermolecular interactions, evaluating atomic charge and dipole moment. This is crucial for understanding long-range and short-range molecular interactions (Ojha, 2005).

Chemical Reactions and Interactions

• H-Atom Abstraction Studies : Studies involving the abstraction of benzylic H-atoms using "magic blue" reagents highlight the role of 1-Ethoxy-2,4-difluorobenzene in understanding radical generation and trapping mechanisms (Dou et al., 2005).
• Reactions Leading to Stable Salts : The reaction of carbanions with 2,4-dinitrofluorobenzene, leading to stable salts with heptatrienide moieties, demonstrates the potential for synthesizing complex molecular structures (Gololobov et al., 2007).

Physicochemical and Spectral Studies

• Spectral Analysis : Studies of 4-n-ethoxy-4'-cyanobiphenyl, a liquid crystal, and its constituents, including ethoxybenzene, have contributed to understanding electronic structures and spectral properties. This research is valuable in the field of materials science, especially for liquid crystal technologies (Tiwari et al., 2020).

Organometallic Chemistry

• Role in Organometallic Chemistry : Fluorobenzenes, including 1,2-difluorobenzene, are increasingly recognized in organometallic chemistry, particularly as solvents or ligands due to their weak π-electron donating ability. This has significant implications in catalysis and organic synthesis (Pike et al., 2017).

Environmental Applications

• Biodegradation Studies : The biodegradation of difluorobenzenes by strains like Labrys portucalensis is crucial for understanding the environmental impact and breakdown of these compounds, which are widely used in industrial synthesis (Moreira et al., 2009).

Mechanism of Action

Target of Action

1-Ethoxy-2,4-difluorobenzene is a chemical compound that primarily targets aromatic compounds in organic chemistry . It interacts with these compounds through electrophilic aromatic substitution .

Mode of Action

The mode of action of this compound involves a two-step mechanism. In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

The biochemical pathways affected by this compound are those involving aromatic compounds. The compound’s interaction with these pathways results in the substitution of hydrogen atoms in the aromatic ring with the this compound molecule .

Result of Action

The result of the action of this compound is the formation of a substituted benzene ring . This can lead to the creation of new organic compounds with potential applications in various fields, including pharmaceuticals and materials science.

Biochemical Analysis

Biochemical Properties

The biochemical properties of 1-Ethoxy-2,4-difluorobenzene are not well-studied. It is known that aromatic ethers like this compound can participate in various biochemical reactions. They can act as weak bases, forming salts with strong acids, and as Lewis bases, forming adducts with Lewis acids

Molecular Mechanism

It is known that aromatic ethers can participate in electrophilic aromatic substitution reactions . In these reactions, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .

Temporal Effects in Laboratory Settings

There is limited information available on the temporal effects of this compound in laboratory settings. It is known that the compound has a storage temperature of 2-8°C and is stable under normal conditions .